Cas no 2034245-84-4 (2-benzoyl-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzamide)

• Product Name: 2-benzoyl-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzamide
• CAS No: 2034245-84-4
• MF: C₂₂H₂₁N₃O₂
• MW: 359.421045064926
• CID: 5549643
• PubChem ID: 91816977
• Update Time: 2025-06-09

2-benzoyl-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-benzoyl-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)benzamide
• 2-benzoyl-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzamide
• AKOS025323196
• 2034245-84-4
• F6513-5497
• 2-benzoyl-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-ylmethyl)benzamide

• Inchi： 1S/C22H21N3O2/c26-21(16-8-2-1-3-9-16)18-10-4-5-11-19(18)22(27)23-14-17-15-24-25-13-7-6-12-20(17)25/h1-5,8-11,15H,6-7,12-14H2,(H,23,27)
• InChI Key： HPAOSQRASVCOJY-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC=C1C(C1C=CC=CC=1)=O)NCC1C=NN2CCCCC2=1

Computed Properties

• Exact Mass: 359.16337692g/mol
• Monoisotopic Mass: 359.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64Ų

Additional information on 2-benzoyl-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzamide

Introduction to 2-Benzoyl-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzamide (CAS No. 2034245-84-4)

2-Benzoyl-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzamide, with the CAS number 2034245-84-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications.

The molecular structure of 2-Benzoyl-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzamide consists of a benzoyl group attached to a pyrazolo[1,5-a]pyridine scaffold. The pyrazolo[1,5-a]pyridine moiety is a privileged structure known for its diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The benzoyl group further enhances the compound's lipophilicity and stability, contributing to its potential as a drug candidate.

Recent studies have highlighted the pharmacological potential of 2-Benzoyl-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzamide. One notable area of research is its anti-inflammatory activity. In vitro assays have demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-Benzoyl-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzamide has shown promising antiviral activity. Studies have reported that it exhibits potent inhibitory effects against several viral strains, including influenza A virus and herpes simplex virus (HSV). The mechanism of action involves the inhibition of viral replication and the modulation of host cell signaling pathways. These findings indicate that this compound could be developed into an effective antiviral agent.

The anticancer potential of 2-Benzoyl-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzamide has also been explored. In vitro studies using various cancer cell lines have shown that this compound induces apoptosis and cell cycle arrest. It has been found to inhibit the proliferation of cancer cells by targeting key signaling pathways such as PI3K/Akt and MAPK. These results suggest that it may have therapeutic value in cancer treatment.

To further validate its therapeutic potential, preclinical studies are currently underway to evaluate the pharmacokinetic and pharmacodynamic properties of 2-Benzoyl-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzamide. These studies aim to assess its absorption, distribution, metabolism, excretion (ADME), and toxicity profiles in animal models. Preliminary data indicate that the compound has favorable pharmacokinetic properties and low toxicity levels.

The development of new drugs is a complex and multidisciplinary process that involves extensive research and testing. The unique structural features and diverse biological activities of 2-Benzoyl-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzamide make it an attractive candidate for further investigation. Ongoing studies are focused on optimizing its chemical structure to enhance its efficacy and safety profile.

In conclusion, 2-Benzoyl-N-({4H,5H,6H,7H-pyrazolo[1，5-a]pyridin-3-yl}methyl)benzamide (CAS No. 2034245-84-4) represents a promising compound with significant therapeutic potential in multiple areas. Its unique chemical structure and biological activities make it a valuable target for further research and development in the pharmaceutical industry.